Cas no 1344086-34-5 (5-(propan-2-yloxy)pyrazine-2-carboxylic acid)

• Product Name: 5-(propan-2-yloxy)pyrazine-2-carboxylic acid
• CAS No: 1344086-34-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 2118798
• PubChem ID: 64266379
• Update Time: 2024-11-02

5-(propan-2-yloxy)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-isopropoxypyrazine-2-carboxylic acid
• 5-(propan-2-yloxy)pyrazine-2-carboxylic acid
• VJNSNJLSAALFQE-UHFFFAOYSA-N
• NE50507
• Z1649677779
• DA-37254
• KS-9232
• 5-Isopropoxypyrazine-2-carboxylicacid
• SCHEMBL9947622
• AKOS013587689
• 1344086-34-5
• Z1217205114
• CS-0233379
• EN300-133123
• 5-propan-2-yloxypyrazine-2-carboxylic acid

• Inchi： 1S/C8H10N2O3/c1-5(2)13-7-4-9-6(3-10-7)8(11)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： VJNSNJLSAALFQE-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C(=O)O)=CN=1)C(C)C

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3
• XLogP3: 0.7